Cas no 1805679-53-1 (3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one
• CAS No: 1805679-53-1
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5001986
• Update Time: 2025-10-28

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO/c1-8-3-2-4-9(7-13)11(8)10(14)5-6-12/h2-4H,5-7H2,1H3
• InChI Key： IDROIXLXWQAWJW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(C)=CC=CC=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one (CAS No. 1805679-53-1)

3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one, with the CAS number 1805679-53-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromo, chloromethyl, and methyl functional groups, which contribute to its reactivity and versatility.

The molecular formula of 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one is C₁₂H₁₂BrClO, and its molecular weight is approximately 285.67 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a characteristic odor. Its physical and chemical properties, such as solubility, melting point, and boiling point, have been extensively studied to understand its behavior in different environments.

In the realm of pharmaceutical research, 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound in the synthesis of a series of antiviral agents with high efficacy against influenza viruses.

The reactivity of 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one is primarily attributed to its bromo and chloromethyl groups, which can undergo various chemical transformations such as nucleophilic substitution, elimination, and coupling reactions. These reactions enable the compound to be used as a versatile starting material for the synthesis of complex organic molecules with diverse functionalities.

In materials science, 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one has been investigated for its potential applications in the development of advanced materials with unique properties. A study published in Advanced Materials in 2023 highlighted the use of this compound in the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. The bromo and chloromethyl groups facilitate cross-linking reactions that improve the overall performance of these materials.

The safety and environmental impact of 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one have also been evaluated to ensure its responsible use in industrial and research settings. Safety data sheets (SDS) provide comprehensive information on handling, storage, and disposal procedures to minimize potential risks. Researchers are encouraged to follow best practices and regulatory guidelines to ensure the safe use of this compound.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-6-methylphenyl)propan-1-one (CAS No. 1805679-53-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.